Cas no 1361760-39-5 (5-(3,4-Dichlorophenyl)picolinonitrile)

• Product Name: 5-(3,4-Dichlorophenyl)picolinonitrile
• CAS No: 1361760-39-5
• MF: C₁₂H₆Cl₂N₂
• MW: 249.095440387726
• CID: 4912009
• Update Time: 2025-05-21

5-(3,4-Dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)picolinonitrile

• Inchi： 1S/C12H6Cl2N2/c13-11-4-2-8(5-12(11)14)9-1-3-10(6-15)16-7-9/h1-5,7H
• InChI Key： GAZABNAGPWSXTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(C#N)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 5-(3,4-Dichlorophenyl)picolinonitrile

5-(3,4-Dichlorophenyl)picolinonitrile: A Comprehensive Overview

The compound with CAS No. 1361760-39-5, commonly referred to as 5-(3,4-Dichlorophenyl)picolinonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinonitrile moiety substituted with a dichlorophenyl group at the 5-position. The picolinonitrile core is a derivative of picoline, a nitrogen-containing heterocyclic compound, and the addition of the dichlorophenyl group introduces distinct electronic and steric properties that make this compound versatile for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(3,4-Dichlorophenyl)picolinonitrile through multi-step processes involving precise control over reaction conditions. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to optimize the production of this compound. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of the product, making it more accessible for industrial and research purposes.

The structural uniqueness of 5-(3,4-Dichlorophenyl)picolinonitrile has led to its exploration in diverse applications. One of the most promising areas is its potential use in agrochemicals. Studies have demonstrated that this compound exhibits remarkable activity against various plant pathogens, making it a candidate for fungicide development. Additionally, its ability to inhibit specific enzymes involved in plant disease mechanisms highlights its potential as a protective agent in crop management systems.

In the pharmaceutical industry, 5-(3,4-Dichlorophenyl)picolinonitrile has shown potential as a lead compound for drug discovery. Its structure allows for interactions with specific biological targets, such as protein kinases and receptors, which are crucial in disease pathways. Recent research has focused on modifying the dichlorophenyl group to enhance bioavailability and selectivity, paving the way for novel therapeutic agents.

The electronic properties of 5-(3,4-Dichlorophenyl)picolinonitrile also make it an attractive candidate for applications in materials science. Its ability to act as a ligand in metal complexes has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them suitable for gas storage and catalytic applications.

Moreover, the environmental impact of 5-(3,4-Dichlorophenyl)picolinonitrile has been a topic of recent investigation. Studies have assessed its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that while it exhibits moderate persistence in certain environments, its toxicity levels are within acceptable limits for controlled agricultural and industrial use.

In conclusion, 5-(3,4-Dichlorophenyl)picolinonitrile (CAS No. 1361760-39-5) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from agrochemicals to pharmaceuticals and materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.